Cas no 106052-81-7 (Benzenemethanamine, a-[(methylsulfonyl)methyl]-)

• Product Name: Benzenemethanamine, a-[(methylsulfonyl)methyl]-
• CAS No: 106052-81-7
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• CID: 1170350
• PubChem ID: 13593510
• Update Time: 2025-07-15

Benzenemethanamine, a-[(methylsulfonyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, a-[(methylsulfonyl)methyl]-
• AKOS011393047
• DB-134960
• 2-methanesulfonyl-1-phenylethan-1-amine
• 106052-81-7
• EN300-60945
• G82942

• Inchi： 1S/C9H13NO2S/c1-13(11,12)7-9(10)8-5-3-2-4-6-8/h2-6,9H,7,10H2,1H3
• InChI Key： KCTBOUZUBDHINS-UHFFFAOYSA-N
• SMILES： S(C)(CC(C1C=CC=CC=1)N)(=O)=O

Computed Properties

• Exact Mass: 199.06679
• Monoisotopic Mass: 199.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• PSA: 60.16

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on Benzenemethanamine, a-[(methylsulfonyl)methyl]-

Benzenemethanamine, a-[(methylsulfonyl)methyl]- (CAS No. 106052-81-7): An Overview of Its Structure, Properties, and Applications

Benzenemethanamine, a-[(methylsulfonyl)methyl]- (CAS No. 106052-81-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as N-methylsulfonylmethylbenzylamine, is characterized by its unique structural features and diverse applications in the development of novel drugs and therapeutic agents.

The chemical structure of Benzenemethanamine, a-[(methylsulfonyl)methyl]- consists of a benzene ring attached to a methylene group, which in turn is bonded to an amine group. The amine group is further substituted with a methylsulfonylmethyl moiety, giving the compound its distinctive properties. This molecular arrangement confers the compound with specific reactivity and biological activity, making it an attractive candidate for various chemical and biological studies.

In terms of physical properties, Benzenemethanamine, a-[(methylsulfonyl)methyl]- is typically a white crystalline solid with a melting point ranging from 95 to 97°C. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for use in a wide range of experimental conditions and formulations.

The synthesis of Benzenemethanamine, a-[(methylsulfonyl)methyl]- can be achieved through several well-established routes. One common method involves the reaction of benzylamine with methyl sulfonyl chloride in the presence of a base such as triethylamine. This reaction proceeds via nucleophilic substitution, yielding the desired product with high purity and yield. Recent advancements in synthetic chemistry have also explored alternative approaches to improve the efficiency and scalability of this process.

In the realm of medicinal chemistry, Benzenemethanamine, a-[(methylsulfonyl)methyl]- has shown promise as a lead compound for the development of new therapeutic agents. Its unique structure allows it to interact with various biological targets, including enzymes and receptors involved in disease pathways. For instance, studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, which are key enzymes implicated in cancer progression and other proliferative disorders.

One notable application of Benzenemethanamine, a-[(methylsulfonyl)methyl]- is in the treatment of neurodegenerative diseases. Research has shown that certain derivatives can modulate the activity of neurotransmitter receptors, potentially offering neuroprotective effects. These findings have sparked interest in exploring the compound's potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

Beyond its medicinal applications, Benzenemethanamine, a-[(methylsulfonyl)methyl]- has also found use in other areas of chemistry and biology. For example, it serves as an important intermediate in the synthesis of more complex molecules and materials. Its reactivity with various functional groups makes it a valuable building block for constructing intricate molecular architectures.

The safety profile of Benzenemethanamine, a-[(methylsulfonyl)methyl]- is an important consideration for its use in research and development. While it is generally considered safe when handled properly under laboratory conditions, appropriate precautions should be taken to minimize exposure and ensure safe handling practices. This includes using personal protective equipment (PPE) such as gloves and goggles, as well as working in well-ventilated areas or fume hoods.

In conclusion, Benzenemethanamine, a-[(methylsulfonyl)methyl]- (CAS No. 106052-81-7) is a multifaceted compound with significant potential in both fundamental research and practical applications. Its unique chemical structure and biological activity make it an attractive candidate for further exploration in the fields of medicinal chemistry and pharmaceutical development. As ongoing research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing our understanding and treatment of various diseases.